1,2,5-Selenadiazole-3-carbonyl chloride
Description
1,2,5-Selenadiazole-3-carbonyl chloride is a heterocyclic compound featuring a selenadiazole core (a five-membered ring containing two nitrogen atoms and one selenium atom) with a reactive carbonyl chloride (-COCl) substituent at the 3-position. This compound is of significant interest in organic synthesis due to the electrophilic nature of the carbonyl chloride group, which facilitates nucleophilic substitution reactions.
Properties
CAS No. |
101857-31-2 |
|---|---|
Molecular Formula |
C3HClN2OSe |
Molecular Weight |
195.48 g/mol |
IUPAC Name |
1,2,5-selenadiazole-3-carbonyl chloride |
InChI |
InChI=1S/C3HClN2OSe/c4-3(7)2-1-5-8-6-2/h1H |
InChI Key |
ANHBFAXBSGDOQI-UHFFFAOYSA-N |
Canonical SMILES |
C1=N[Se]N=C1C(=O)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following comparison focuses on analogs such as sulfonyl chlorides, pyrazole carbonyl chlorides, and other heterocyclic carbonyl chlorides.
Spectroscopic and Physical Properties
Melting Points and Stability:
Pyrazole carbonyl chlorides (e.g., compound 3a) exhibit melting points ranging from 123–183°C , while sulfonyl chlorides like benzenesulfonyl chloride are liquids at room temperature. The selenadiazole derivative’s melting point is expected to be higher due to increased molecular rigidity and selenium’s contribution to lattice energy.Spectroscopic Signatures:
The ^1H-NMR spectra of pyrazole carboxamides (e.g., 3a: δ 8.12 ppm for aromatic protons) suggest that the selenadiazole analog would display distinct deshielding effects due to selenium’s electron-withdrawing nature. IR spectra might also show a carbonyl stretch (~1630–1700 cm⁻¹) similar to pyrazole derivatives .
Data Table: Comparative Properties of Selected Carbonyl Chlorides
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